Cas no 3952-78-1 (3-Aminomethyl alizarin N,N-diacetic acid)

3-Aminomethyl alizarin N,N-diacetic acid Properties
Names and Identifiers
-
- Alizarin Complexone dihydrate
- (3,4-Dihydroxy-2-anthraquinonyl)methyliminodiacetic acid dihydrate
- Alizarin fluorine blue
- Alizarin-3-methyliminodiacetic acid
- Alizarin complexone
- 3-Aminomethylalizarin-NN-diacetic acid
- 1,2-Dihydroxyanthraquinonyl-3-methylamine-N,N-diacetic Acid
- 2-[carboxymethyl-[(3,4-dihydroxy-9,10-dioxoanthracen-2-yl)methyl]amino]acetic acid
- [(3,4-Dihydroxy-2-anthraquinonyl)Methyl]iMinodiacetic acid
- 3,4-Dihydroxyanthraquinon-2-yl-methylimino-diacetic acid
- Alizarin fluorin blue
- Alizarin-3-MethylaMine-N,N-diacetic acid
- Alizarin-3-methylimino-N,N-diacetic Acid
- IND
- Indicator
- L-Aspartic acid
- 3-[N,N-Bis(carboxymethyl)aminomethyl]-1,2-dihydroxyanthraquinone
- 3-Aminomethylalizarin-N,N-diacetic acid
- Alizarin complexon
- Alizarine complexon
- Alizarinkomplexon
- Alizarine complexone
- Alizarine Fluorine Blue
- Az-C
- 3,4-Dihydroxyanthraquinon-2-ylmethyliminodi(acetic acid)
- C19H15NO8
- 1,2-Dihydroxy-anthrachinon-3-methylen-iminodiessigsaeure
- TX8W05MTS6
- Acetic acid, (((3,4-dihydroxy-2-anthraquinonyl)methyl)imino)d
-
- MDL: MFCD00001202
- InChIKey: PWIGYBONXWGOQE-UHFFFAOYSA-N
- Inchi: 1S/C19H15NO8/c21-13(22)7-20(8-14(23)24)6-9-5-12-15(19(28)16(9)25)18(27)11-4-2-1-3-10(11)17(12)26/h1-5,25,28H,6-8H2,(H,21,22)(H,23,24)
- SMILES: O([H])C1=C(C2C(C3=C([H])C([H])=C([H])C([H])=C3C(C=2C([H])=C1C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])=O)=O)O[H]
- BRN: 2190028
Computed Properties
- Exact Mass: 385.08000
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 6
- Monoisotopic Mass: 385.08
- Heavy Atom Count: 28
- Complexity: 648
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.5
- Tautomer Count: 16
- Surface Charge: 0
- Topological Polar Surface Area: 152
Experimental Properties
- LogP: 0.84440
- PSA: 152.44000
- Refractive Index: 1.5000 (estimate)
- Water Partition Coefficient: Slightly soluble (0.2 g/l)
- Boiling Point: 511.79°C (rough estimate)
- Melting Point: 180°C(dec.)(lit.)
- Flash Point: 369.4°C
- Color/Form: Ginger powder.
- Stability/Shelf Life: Incompatible with strong oxidizing agents.
- Solubility: Slightly soluble (0.2 g/L)
- Density: 1.4951 (rough estimate)
3-Aminomethyl alizarin N,N-diacetic acid Security Information
- RTECS:AH0585000
- WGK Germany:3
- Safety Term:S24/25
- Safety Instruction: S24/25
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Warning Statement: Eyeshields, Gloves, type N95 (US), type P1 (EN143) respirator filter
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- Risk Phrases: 36/37/38
- TSCA:Yes
3-Aminomethyl alizarin N,N-diacetic acid Customs Data
- HS CODE:2922509090
- Customs Data:
China Customs Code:
2922509090Overview:
2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Aminomethyl alizarin N,N-diacetic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00I88P-250mg |
Glycine,N-(carboxymethyl)-N-[(9,10-dihydro-3,4-dihydroxy-9,10-dioxo-2-anthracenyl)methyl]- |
3952-78-1 | 95% | 250mg |
$5.00 | ||
A2B Chem LLC | AI49689-250mg |
Glycine,N-(carboxymethyl)-N-[(9,10-dihydro-3,4-dihydroxy-9,10-dioxo-2-anthracenyl)methyl]- |
3952-78-1 | 95% | 250mg |
$5.00 | ||
Aaron | AR00I8H1-250mg |
Glycine,N-(carboxymethyl)-N-[(9,10-dihydro-3,4-dihydroxy-9,10-dioxo-2-anthracenyl)methyl]- |
3952-78-1 | 95% | 250mg |
$5.00 | 2025-02-28 | |
abcr | AB113336-1g |
Alizarin Complexone; . |
3952-78-1 | 1g |
€80.40 | |||
Alichem | A229000269-25g |
2,2'-(((3,4-Dihydroxy-9,10-dioxo-9,10-dihydroanthracen-2-yl)methyl)azanediyl)diacetic acid |
3952-78-1 | 97% | 25g |
$199.80 | 2023-09-02 | |
Ambeed | A235856-250mg |
2,2'-(((3,4-Dihydroxy-9,10-dioxo-9,10-dihydroanthracen-2-yl)methyl)azanediyl)diacetic acid |
3952-78-1 | 95% | 250mg |
$6.0 | 2023-06-20 | |
ChemScence | CS-0079417-10g |
Alizarin complexone |
3952-78-1 | 10g |
$139.0 | |||
Crysdot LLC | CD12075606-5g |
2,2'-(((3,4-Dihydroxy-9,10-dioxo-9,10-dihydroanthracen-2-yl)methyl)azanediyl)diacetic acid |
3952-78-1 | 97% | 5g |
$55 | 2024-07-18 | |
eNovation Chemicals LLC | K38363-5g |
Alizarin Fluorine Blue |
3952-78-1 | 97% | 5g |
$200 | 2022-06-07 | |
MedChemExpress | HY-121075-100mg |
Alizarin complexone |
3952-78-1 | ≥98.0% | 100mg |
¥210 |
3-Aminomethyl alizarin N,N-diacetic acid Suppliers
3-Aminomethyl alizarin N,N-diacetic acid Related Literature
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Shalini V Gohil,Sarah B. Brittain,Ho-Man Kan,Hicham Drissi,David W. Rowe,Lakshmi S. Nair J. Mater. Chem. B 2015 3 5511
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Limin Zhang,Xuelei Li,Xiaoyan Wang,Wentao Wang,Xiangshu Wang,Huayun Han Anal. Methods 2014 6 5578
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P. G. Jeffery,D. Williams Analyst 1961 86 590
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Hunter Newman,Jiaul Hoque,Yu-Ru V. Shih,Gabrielle Marushack,Unghyeon Ko,Gavin Gonzales,Shyni Varghese Biomater. Sci. 2022 10 5340
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N. T. Crosby,A. L. Dennis,J. G. Stevens Analyst 1968 93 643
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Andrei M. Shved,Petr A. Zhmurov,Evgenii I. Gutsul,Dmitry S. Perekalin New J. Chem. 2020 44 18157
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Yesica Di Iorio,Rodrigo Parra,Konrad Szaci?owski,Maria A. Grela New J. Chem. 2013 37 969
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Wei Xiao,Yan Luo,Xuehai Zhang,Jianguo Huang RSC Adv. 2013 3 5318
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Yamei Li,Limin Zhang,Huayun Han,Xiaoli Tian,Xinxin Shi,Kai Wang,Shusheng Zhang Anal. Methods 2015 7 3876
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J. A. Hargreaves,G. S. Ingram,D. L. Cox Analyst 1970 95 177
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